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Compound of Interest

Compound Name: 8-Methylquinazolin-4(3H)-one

Cat. No.: B100325

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and
experimental use of 8-Methylquinazolin-4(3H)-one. The protocols are intended for qualified
personnel trained in laboratory safety and chemical handling.
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Property Value Source
Chemical Name 8-Methylquinazolin-4(3H)-one N/A
CAS Number 19181-54-5 [1]
Molecular Formula CoHsN20 [1]
Molecular Weight 160.17 g/mol [1]
Appearance Light cream solid [2]
Melting Point 215-219°C [2]
Solubility No data available [2]

Sealed in a dry, room
temperature environment. For

Storage long-term stability, especially in  [1][3]
solution, storage at -20°C or

-80°C is recommended.

Safety, Handling, and Storage Procedures

Proper handling and storage of 8-Methylquinazolin-4(3H)-one are crucial for maintaining its
integrity and ensuring laboratory safety.

Hazard Identification and Personal Protective Equipment
(PPE)

8-Methylquinazolin-4(3H)-one and its derivatives may be harmful if swallowed, cause skin
irritation, and serious eye irritation.[4][5] Therefore, appropriate personal protective equipment
(PPE) must be worn at all times.
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PPE Specification

Gloves Chemical-resistant gloves (e.qg., nitrile)

Eye Protection Safety glasses with side shields or goggles
Lab Coat Standard laboratory coat

Use in a well-ventilated area or under a
Respiratory Protection chemical fume hood. If dust is generated, a
NIOSH-approved respirator may be necessary.

Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is worn and a chemical fume hood

is operational.[3]
e Weighing: To minimize dust inhalation, weigh the compound in a fume hood.[6]

o Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
splashing. If the compound does not readily dissolve, gentle warming or sonication may be

applied.[7]

o Spill Management: In case of a spill, contain the material and clean the area with an
appropriate absorbent material. Avoid generating dust.

» Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Storage Protocol

o Short-term: Store in a tightly sealed container in a cool, dry, and well-ventilated area away
from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

[2][8]

e Long-term: For extended storage, particularly for solutions, it is advisable to store at -20°C or
-80°C to maintain stability.[3] Aliquoting the compound into single-use vials is recommended
to avoid repeated freeze-thaw cycles.[3]
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Experimental Protocols

Quinazolinone derivatives are widely recognized for their potential as anticancer, anti-

inflammatory, and antimicrobial agents.[9] The following protocols are general methods for

evaluating the biological activity of 8-Methylquinazolin-4(3H)-one.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is designed to assess the cytotoxic effects of 8-Methylquinazolin-4(3H)-one on

cancer cell lines.

Materials:

8-Methylquinazolin-4(3H)-one stock solution (e.g., in DMSO)

Cancer cell line (e.g., MCF-7, A549)

Complete cell culture medium

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
DMSO

Microplate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and
incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of 8-Methylquinazolin-4(3H)-one in culture
medium and add to the wells. Include a vehicle control (DMSO).

Incubation: Incubate the plate for 48-72 hours.

MTT Addition: Add MTT solution to each well and incubate for 4 hours.
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e Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan
crystals.

e Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability and determine the 1Cso value.

Kinase Inhibition Assay (General Protocol)

Many quinazolinone derivatives are known to inhibit protein kinases such as EGFR and PI3K.
[6][8] This is a general protocol to screen for kinase inhibitory activity.

Materials:

e 8-Methylquinazolin-4(3H)-one

e Recombinant kinase (e.g., EGFR, PI3K)

» Kinase substrate

o ATP

e Kinase assay buffer

» Detection reagent (e.g., ADP-Glo™ Kinase Assay)
Procedure:

e Reaction Setup: In a 96-well plate, add the kinase, its substrate, and varying concentrations
of 8-Methylquinazolin-4(3H)-one in the kinase assay buffer.

« Initiate Reaction: Add ATP to start the kinase reaction and incubate at the optimal
temperature for the enzyme.

o Stop Reaction: Stop the reaction according to the assay kit instructions.

» Detection: Add the detection reagent to measure the amount of product formed (or ATP
consumed).
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o Data Analysis: Determine the inhibitory activity and calculate the ICso value.

Potential Signaling Pathways and Mechanisms of
Action

Quinazolinone derivatives have been shown to modulate several key signaling pathways
implicated in disease. While the specific pathways affected by 8-Methylquinazolin-4(3H)-one
require experimental validation, the following are potential targets based on the activity of
related compounds.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a tyrosine kinase that, upon activation,
triggers downstream signaling cascades promoting cell proliferation and survival.[10]
Quinazolinone-based compounds are known to act as EGFR inhibitors.[6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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